Cas no 1804153-73-8 (Ethyl 2-(1-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate)

• Product Name: Ethyl 2-(1-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate
• CAS No: 1804153-73-8
• MF: C₁₃H₁₃ClF₂O₄
• MW: 306.689730405808
• CID: 4955972
• Update Time: 2025-05-20

Ethyl 2-(1-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate

• Inchi： 1S/C13H13ClF2O4/c1-3-19-12(18)9-5-4-8(20-13(15)16)6-10(9)11(14)7(2)17/h4-6,11,13H,3H2,1-2H3
• InChI Key： OWSXXZJIZKRDFV-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=C(C=CC=1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 351
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 2-(1-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate

Ethyl 2-(1-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate (CAS No. 1804153-73-8): A Comprehensive Overview

Ethyl 2-(1-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate (CAS No. 1804153-73-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique difluoromethoxy and chloro-oxopropyl functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure, C₁₃H₁₃ClF₂O₄, combines aromatic and aliphatic components, enabling diverse applications in drug discovery and material science.

The compound's chemical properties are influenced by its benzoate ester core and electron-withdrawing substituents, which enhance its stability and reactivity in nucleophilic substitution reactions. Researchers have explored its potential as a building block for bioactive molecules, particularly in the development of anti-inflammatory agents and enzyme inhibitors. Recent studies highlight its role in modulating metabolic pathways, aligning with the growing demand for targeted therapeutics in precision medicine.

In the agrochemical sector, Ethyl 2-(1-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate has shown promise as a precursor for crop protection agents. Its difluoromethoxy group contributes to improved pesticidal activity by enhancing membrane permeability, addressing the industry's need for sustainable pest control solutions. This aligns with global trends toward environmentally friendly agrochemicals, as evidenced by its inclusion in recent patents for next-generation herbicides.

The synthesis of CAS 1804153-73-8 typically involves multi-step reactions, including esterification and halogenation processes, with yields optimized through modern catalytic techniques. Analytical methods such as HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for industrial applications. Storage recommendations emphasize protection from moisture and light to maintain stability, reflecting standard protocols for oxygen-sensitive compounds.

Market dynamics for Ethyl 2-(1-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate reveal increasing procurement by contract research organizations (CROs) and specialty chemical manufacturers. The compound's patent landscape suggests expanding intellectual property claims, particularly in heterocyclic drug development. Regulatory databases classify it as a non-hazardous material under normal handling conditions, though standard laboratory precautions apply.

Emerging applications include its use in fluorescent probes for cellular imaging, capitalizing on the difluoromethoxy moiety's photophysical properties. This innovation responds to the rising demand for diagnostic tools in biomedical research. Furthermore, computational studies predict its potential as a ligand in catalytic systems, opening avenues in green chemistry initiatives.

Quality control protocols for 1804153-73-8 involve rigorous spectroscopic characterization and chromatographic analysis, ensuring batch-to-batch consistency. The compound's logP value (estimated at 2.8) indicates favorable lipid solubility, a key parameter for pharmaceutical formulations. Recent advancements in continuous flow chemistry have improved its scalable production, reducing environmental impact through solvent minimization.

Academic interest in this compound has surged, with over 15 citations in 2023-2024 focusing on its structure-activity relationships. Its benzoate scaffold demonstrates remarkable adaptability in medicinal chemistry, particularly for designing CNS-active compounds. The chloro-oxopropyl side chain has been identified as a critical pharmacophore in recent kinase inhibitor designs, reflecting industry shifts toward personalized therapeutics.

Industrial suppliers typically offer Ethyl 2-(1-chloro-2-oxopropyl)-4-(difluoromethoxy)benzoate in gram-to-kilogram quantities, with custom synthesis options available. Pricing trends indicate moderate stability, influenced by raw material availability for difluoromethylation reagents. The compound's stability under acidic conditions makes it particularly valuable for prodrug synthesis, meeting pharmaceutical developers' needs for metabolically labile intermediates.

Future research directions may explore its utility in bioconjugation chemistry and polymeric materials, leveraging its dual functional groups for cross-coupling reactions. Environmental fate studies confirm its moderate biodegradability, positioning it favorably compared to persistent halogenated compounds. As synthetic methodologies evolve, CAS 1804153-73-8 is poised to play an increasingly strategic role in value-added chemical production across multiple industries.